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Compound of Interest

Compound Name: L-Threoninol

Cat. No.: B554944

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of L-Threoninol. Due
to the limited availability of quantitative solubility data for L-Threoninol in publicly accessible
literature, this document presents the available qualitative information for L-Threoninol and
detailed quantitative data and experimental protocols for its parent compound, L-Threonine.
The structural similarity between the two compounds, with L-Threoninol being the reduced
alcohol form of the amino acid L-Threonine, makes this data a valuable reference point for
researchers.

Introduction to L-Threoninol

L-Threoninol, with the chemical formula C4H11NOz, is a chiral amino alcohol derived from the
reduction of the carboxylic acid group of L-Threonine. This structural modification from a
zwitterionic amino acid to a polar, neutral molecule significantly alters its physicochemical
properties, including its solubility in various solvents. While L-Threoninol is qualitatively
described as being soluble in water, specific quantitative data remains scarce.

Solubility Data
L-Threoninol

Qualitative assessments indicate that L-Threoninol is soluble in water. One source also notes
its specific rotation is measured in ethanol, which implies at least some degree of solubility in
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this solvent. However, precise quantitative solubility values in a range of solvents are not
readily available in scientific literature.

L-Threonine: A Reference for Solubility Behavior

Given the absence of extensive quantitative data for L-Threoninol, the solubility of its
precursor, L-Threonine, is presented here as a comparative reference. It is important to note
that the presence of the highly polar carboxylic acid and amino groups in L-Threonine results in
zwitterionic character in neutral solutions, which influences its solubility profile. The reduction of
the carboxyl group to a primary alcohol in L-Threoninol is expected to decrease its polarity
and may lead to different solubility behavior, particularly in non-polar organic solvents.

Table 1: Quantitative Solubility of L-Threonine in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL)
25 20.5[1]
30 10.6[2]
52 14.1[2]
61 19.0[2]

Table 2: Solubility of L-Threonine in Various Solvents at Room Temperature

Solvent Solubility Reference
Water 90 g/L (20 °C) [1]
Formic Acid Freely Soluble [3]
Ethanol (95%) Practically Insoluble [3]
Ethanol Insoluble [4]
Diethyl Ether Practically Insoluble [3]
Chloroform Insoluble [1]
DMSO Insoluble [5]
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Experimental Protocols for Solubility Determination

While specific protocols for L-Threoninol are not detailed in the literature, standard methods
for determining the solubility of amino acids and related compounds are well-established. The
following protocols are widely applicable.

Gravimetric Method (Shake-Flask)

The shake-flask method is a reliable technique for determining equilibrium solubility.[6]

Protocol:

Preparation: An excess amount of the solid compound (L-Threoninol) is added to a known
volume of the solvent in a sealed vial or flask.

» Equilibration: The mixture is agitated in a constant temperature bath for a prolonged period
(e.g., 24-72 hours) to ensure equilibrium is reached.[7]

o Separation: The suspension is allowed to settle, and the supernatant is carefully separated
from the undissolved solid by centrifugation and/or filtration through a fine-pore filter (e.qg.,
0.22 um).[7]

» Quantification: A precise volume of the clear, saturated filtrate is transferred to a pre-weighed
container.

o Evaporation: The solvent is evaporated to dryness under controlled conditions (e.g., in a
drying oven at a temperature below the compound's decomposition point).[8]

» Weighing: The container with the dried solute is weighed, and the mass of the dissolved solid
is determined.

o Calculation: The solubility is calculated and expressed as g/100 mL or other appropriate
units.

High-Performance Liquid Chromatography (HPLC)
Method
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HPLC is a sensitive and specific method for determining solubility, especially for compounds
with low solubility or when analyzing complex mixtures.[6][9]

Protocol:

Equilibration and Separation: Follow steps 1-3 of the Gravimetric Method.

o Sample Preparation: The clear, saturated filtrate is diluted with a suitable solvent to a
concentration within the linear range of the HPLC detector.

» Calibration: A series of standard solutions of the compound with known concentrations are
prepared and analyzed to create a calibration curve.

e Analysis: The diluted sample is injected into the HPLC system, and the peak area
corresponding to the compound is measured.

o Calculation: The concentration of the compound in the saturated solution is determined from
the calibration curve, and the solubility is calculated.

Visualizations
Synthesis of L-Threoninol from L-Threonine

The following diagram illustrates a common synthetic pathway for producing L-Threoninol
from L-Threonine, as described in patent literature. This process typically involves the
protection of functional groups, reduction of the carboxylic acid, and subsequent deprotection.
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Synthesis of L-Threoninol
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Caption: Synthetic pathway of L-Threoninol from L-Threonine.

Experimental Workflow for Solubility Determination
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The diagram below outlines a general experimental workflow for determining the solubility of a
solid compound in a solvent using the shake-flask method followed by analytical quantification.

Solubility Determination Workflow
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Caption: General workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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